Cas no 58969-01-0 (Basic Fuchsine)

Basic Fuchsine, also known as Basic Magenta or Rosaniline Hydrochloride, is a synthetic triphenylmethane dye widely used in biological staining and histology. Its chemical formula is C₂₀H₂₀ClN₃, and it appears as a green crystalline powder with a reddish-violet hue when dissolved in water. This dye is particularly valued for its strong affinity to cell nuclei and acidic tissue components, making it a key component in Gram staining, Ziehl-Neelsen staining, and other microbiological techniques. Basic Fuchsine exhibits excellent lightfastness and stability in aqueous solutions, ensuring consistent performance in diagnostic applications. Its high purity and precise formulation allow for reproducible staining results in pathology and research laboratories. The compound also finds use in textile dyeing and as a pH indicator due to its distinct color transitions. Proper handling is required due to its potential toxicity and irritant properties.

Basic Fuchsine structure

Product Name:Basic Fuchsine

CAS No:58969-01-0

MF:C₂₀H₂₀ClN₃

MW:337.845903396606

CID:90010

Update Time:2026-05-14

Basic Fuchsine Chemical and Physical Properties

Names and Identifiers

- Basic Fuchsine
- Basic Violet 14 (42510)
- Fuchsin(e)
- Magenta Red
- BASIC FUCHSIN C.I. 42510 HIGH PURITY GRADE
- FUCHSIN BASIC
- Basic Fuchsin
- Inchi： InChI=1S/C20H19N3.ClH/c1-13-12-16(6-11-19(13)23)20(14-2-7-17(21)8-3-14)15-4-9-18(22)10-5-15;/h2-12,23H,21-22H2,1H3;1H
- InChI Key： AXDJCCTWPBKUKL-UHFFFAOYSA-N
- SMILES： Cl.NC1C=CC(/C(=C2\C=CC(=N)C(C)=C\2)/C2C=CC(N)=CC=2)=CC=1

Computed Properties

Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 406
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 1.3
Topological Polar Surface Area: 88.5

Experimental Properties

Color/Form: Not available
Density: 0.999 g/mL at 20 °C
Melting Point: 205°C
Refractive Index: n20/D 1.334
Merck: 13,5674
Solubility: Not available

Basic Fuchsine Security Information

Hazardous Material transportation number：UN 2924 3/PG 2
WGK Germany：3
Hazard Category Code： 40-22
Safety Instruction： 7-16-36/37-28
RTECS：CX9850000
Hazardous Material Identification：

Basic Fuchsine Pricemore >>

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